Cas no 2171699-15-1 (tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171699-15-1
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6193583
• PubChem ID: 165721335
• Update Time: 2025-07-20

tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate
• 2171699-15-1
• EN300-1647256

• Inchi： 1S/C14H26N2O3/c1-10-8-14(10,15)13(18)6-5-7-16(9-13)11(17)19-12(2,3)4/h10,18H,5-9,15H2,1-4H3
• InChI Key： IPXPODZGOYZTMB-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CC1C)N

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171699-15-1)

The compound tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171699-15-1) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a cyclopropyl ring and a piperidine backbone, makes it a valuable building block for the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate is its versatility in synthetic chemistry. The presence of both amino and hydroxy functional groups allows for further derivatization, enabling the creation of complex molecular architectures. This adaptability is particularly relevant in the context of modern drug development, where structure-activity relationship (SAR) studies are critical for optimizing therapeutic efficacy. The compound's tert-butyl carbamate group also provides stability, making it suitable for multi-step synthetic routes.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their prominence in FDA-approved drugs and experimental therapeutics. The 2-methylcyclopropyl moiety in CAS 2171699-15-1 is of particular interest due to its ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes align with current trends in medicinal chemistry, where researchers focus on improving drug-like properties while minimizing off-target effects.

From a synthetic perspective, the preparation of tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate often involves advanced techniques like asymmetric catalysis or chiral resolution. These methods are essential for achieving high enantiomeric purity, a requirement for many pharmaceutical applications. The compound's stereogenic centers further underscore its importance in the development of enantioselective catalysts and chiral auxiliaries, topics frequently searched in academic and industrial databases.

Another area of growing interest is the compound's potential role in fragment-based drug design (FBDD). Fragment libraries increasingly incorporate small, rigid scaffolds like cyclopropanes to explore new chemical space. The piperidine ring in 2171699-15-1 adds conformational rigidity, which can enhance binding affinity in target proteins. This aligns with the pharmaceutical industry's shift toward highly selective inhibitors for challenging targets such as protein-protein interactions.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate is designed with green chemistry principles in mind. Its synthesis often employs catalytic methods that reduce waste and energy consumption, addressing the increasing demand for sustainable chemical processes. This aspect resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, tert-butyl 3-(1-amino-2-methylcyclopropyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171699-15-1) represents a cutting-edge intermediate with broad applicability in life sciences and materials research. Its structural features, synthetic versatility, and alignment with industry trends make it a compound of significant interest for researchers and developers worldwide. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing innovation across multiple disciplines.